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Compound of Interest

6-Bromo-2-chloroquinoline-3-
Compound Name:

carbaldehyde
CAS No.: 73568-35-1
Cat. No.: B1279829

Get Quote

\ J

For researchers, scientists, and drug development professionals, a thorough spectroscopic
characterization of novel compounds is fundamental for structure elucidation and purity
assessment. This guide provides a comparative analysis of the spectroscopic properties of 6-
Bromo-2-chloroquinoline-3-carbaldehyde. Due to the limited availability of direct
experimental spectra for this specific compound in the reviewed literature, this guide leverages
data from closely related analogs—namely 2-chloroquinoline-3-carbaldehyde and 6-
bromoquinoline—to predict and understand its spectroscopic features.

Comparative Spectroscopic Data

The following tables summarize the available experimental spectroscopic data for key
reference compounds. This data serves as a benchmark for predicting the spectral
characteristics of 6-Bromo-2-chloroquinoline-3-carbaldehyde.

Table 1: *H NMR Spectral Data (in CDCIs)
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Chemical Shift (6, ppm)

Compound L Assignment
and Multiplicity
6-Bromo-2-chloroquinoline-3-
] ~10.5 (s) -CHO
carbaldehyde (Predicted)
~8.8 (s) H-4
~8.2 (d) H-5
~8.0 (d) H-8
~7.8 (dd) H-7
2-chloroquinoline-3-
10.59 (s) -CHO
carbaldehyde[1][2]
8.79 (s) H-4
8.12 (d) H-8
8.03 (d) H-5
7.99 (1) H-6
7.74 (1) H-7
6-bromoquinoline[3] ~8.90 (dd, J=4.2, 1.7 Hz) H-2

~8.15 (dd, J = 8.3, 1.7 Hz) H-4
~8.08 (d, J = 9.0 Hz) H-5
~8.00 (d, J = 2.2 Hz) H-8
~7.72 (dd, J = 9.0, 2.2 Hz) H-7
~7.41 (dd, J = 8.3, 4.2 Hz) H-3

Table 2: 13C NMR Spectral Data (in CDCIs)

© 2026 BenchChem. All rights reserved. 2/11

Tech Support


https://www.ijsr.net/archive/v5i6/ART201650.pdf
https://www.benchchem.com/product/b1585622
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_H_and_C_NMR_Spectra_of_6_Bromoquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Predicted/Reported .
Compound . . Assignment
Chemical Shift (6, ppm)

6-Bromo-2-chloroquinoline-3-

carbaldehyde (Predicted) 189 c=0
~152 C-2

~148 C-8a

~138 C-4

~135 C-7

~132 C-5

~129 C-4a

~128 C-8

~125 C-3

~122 C-6

2,6-Dichloroquinoline-3-

carbaldehyde[4] 189.49 c=0
6-bromoquinoline[3] ~151.2 C-2
~147.9 C-8a

~136.0 C-4

~132.8 C-7

~130.3 C-5

~129.0 C-8

~128.5 C-4a

~121.8 C-3

~120.7 C-6

Table 3: Infrared (IR) Spectroscopy Data (KBr Pellet)
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Compound

Key IR Absorptions (cm~?)

Functional Group
Assignment

6-Bromo-2-chloroquinoline-3-
carbaldehyde (Predicted)

~1690-1710

C=0 (aldehyde) stretching

C=C and C=N (quinoline ring)

~1580-1600 ]

stretching
~2720, ~2820 C-H (aldehyde) stretching
~750-850 C-Cl and C-Br stretching

2-chloroquinoline-3-

1690 C=0 (aldehyde) stretching
carbaldehyde[1]

Aromatic C=C and C=N
1450-1600 .

stretching
2738, 2820 C-H (aldehyde) stretching

2,6-dichloroquinoline-3-

1697

C=0 (aldehyde) stretching

carbaldehyde[4]

Aromatic C=C and C=N
1450-1600 :

stretching
2792, 2856 C-H (aldehyde) stretching

Table 4: Mass Spectrometry Data
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Molecular Weight ( Predicted m/z of

Compound Molecular Formula
g/mol ) Molecular lon [M]*
6-Bromo-2-
o 269/271/273 (due to
chloroquinoline-3- C10HsBrCINO 270.51 )
Br and Cl isotopes)
carbaldehyde
2-chloroquinoline-3- 191/193 (due to Cl
C10HeCINO 191.61[5] )
carbaldehyde isotopes)
o 207/209 (due to Br
6-bromoquinoline CoHeBrN 208.06[6]

isotopes)

Experimental Protocols

Detailed methodologies are crucial for reproducible spectroscopic analysis. The following are
generalized protocols for acquiring the spectroscopic data discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation[7]

» Weighing: Accurately weigh 10-25 mg of the sample for *H NMR and 50-100 mg for 13C NMR
into a clean, dry vial.

o Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCls,
DMSO-ds). Ensure complete dissolution by gentle swirling or vortexing.

« Filtration: To remove particulate matter, filter the solution through a Pasteur pipette plugged
with glass wool directly into a 5 mm NMR tube.

o Transfer: The final sample height in the NMR tube should be approximately 4-5 cm.
e Capping and Labeling: Securely cap and clearly label the NMR tube.
2. 1H NMR Data Acquisition[3]

 Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-chloroquinoline-3-carbaldehyde
https://www.benchchem.com/pdf/Spectroscopic_Profile_of_6_Bromoquinoline_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_1H_and_13C_NMR_Spectroscopy_of_Substituted_Quinolines.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_H_and_C_NMR_Spectra_of_6_Bromoquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Pulse Program: A standard one-pulse sequence (e.g., zg30 on Bruker instruments).
e Temperature: 298 K (25 °C).

e Spectral Width: 12-15 ppm, centered around 6-7 ppm.

e Acquisition Time: 2-4 seconds.

o Relaxation Delay: 1-2 seconds.

o Number of Scans: 16-64 scans, depending on the sample concentration.

o Referencing: The spectrum is referenced to the residual solvent peak (e.g., CDCIs at 7.26
ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

3. 3C NMR Data Acquisition[3]
 Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker
instruments).

e Temperature: 298 K (25 °C).

e Spectral Width: 0-220 ppm.

e Acquisition Time: 1-2 seconds.
o Relaxation Delay: 2-5 seconds.

e Number of Scans: 1024 or more scans are typically required due to the low natural
abundance of the 13C isotope.

o Referencing: The spectrum is referenced to the deuterated solvent peak (e.g., CDCIs at
77.16 ppm).

Infrared (IR) Spectroscopy

1. Sample Preparation (Thin Solid Film Method)[8]
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» Dissolution: Dissolve a small amount of the solid sample (approx. 50 mg) in a few drops of a
volatile solvent like methylene chloride or acetone.

» Film Formation: Place a drop of the resulting solution onto a salt plate (e.g., NaCl or KBr).

» Evaporation: Allow the solvent to evaporate completely, leaving a thin solid film of the
compound on the plate.

o Sample Mounting: Place the salt plate in the sample holder of the FT-IR spectrometer.
2. Data Acquisition

e Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

e Mode: Transmittance.

e Scan Range: Typically 4000-400 cm™1.

e Resolution: 4 cm~1.

e Number of Scans: 16-32 scans are usually sufficient.

e Background: A background spectrum of the clean salt plate should be acquired before
running the sample.

Mass Spectrometry (MS)

1. Sample Preparation[9]

« Initial Dissolution: Dissolve the sample in an appropriate organic solvent (e.g., methanol,
acetonitrile) to a concentration of approximately 1 mg/mL.

 Dilution: Dilute a small aliquot of this stock solution with a suitable solvent (e.g., methanol,
acetonitrile, or water) to a final concentration of 1-10 pg/mL.

« Filtration: If any precipitate is observed, the solution must be filtered to prevent clogging of
the instrument.
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» Vial Transfer: Transfer the final solution to a 2 mL mass spectrometry vial with a screw cap
and septum.

2. Data Acquisition (Electron Impact - EI)[10]

o Sample Introduction: The sample is introduced into the mass spectrometer, often via a direct
insertion probe or after separation by gas chromatography (GC-MS).

« lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV), leading to the formation of a molecular ion (a radical cation)
and various fragment ions.

e Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio
(m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: An electron multiplier or similar detector records the abundance of each ion.

Visualizing the Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a novel
organic compound like 6-Bromo-2-chloroquinoline-3-carbaldehyde.
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Caption: Workflow for the spectroscopic analysis of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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